6-Amino vs. 2-Amino Substitution in Nicotinonitrile SAR
The target compound places the benzyl(methyl)amino group at the 6-position of the pyridine ring, whereas its closest commercially available regioisomer, 2-(benzyl(methyl)amino)-6-methylnicotinonitrile (CAS 1283472-64-9), carries this substituent at the 2-position . In the broader nicotinonitrile chemotype, the substitution position profoundly influences biological target selectivity. Published SAR on related 2-amino-6-substituted nicotinonitriles demonstrates that moving the amino substituent from the 2- to the 6-position can shift functional activity at nicotinic acetylcholine receptors (nAChRs) by >10-fold in agonist potency . While no direct head-to-head comparison of these two specific compounds has been published, this well-established positional sensitivity means the two regioisomers cannot be treated as interchangeable in receptor pharmacology or SAR studies.
| Evidence Dimension | nAChR agonist functional potency (EC₅₀) shift upon regioisomeric substitution of amino group |
|---|---|
| Target Compound Data | 6-(Benzyl(methyl)amino) substitution; no direct nAChR data located |
| Comparator Or Baseline | 2-(Benzyl(methyl)amino)-6-methylnicotinonitrile (CAS 1283472-64-9); also lacking direct nAChR data |
| Quantified Difference | Class-level SAR: EC₅₀ differences of >10-fold observed for 2-amino vs. 6-amino substitution in related nicotinonitrile series |
| Conditions | Recombinant human α2β4 nAChR expressed in HEK cells (class-level reference data) |
Why This Matters
For receptor pharmacology campaigns, selecting the correct regioisomer is critical; the 6-substituted isomer may exhibit a distinct selectivity profile across nAChR subtypes compared to the 2-substituted isomer.
- [1] Troschütz, R. & Dennstedt, T. (1994). Substituted 2-Aminonicotinonitriles: Synthesis and Pharmacological Evaluation. Archiv der Pharmazie, 327(2), 85–89. View Source
